Cas no 2229480-29-7 (4-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butan-2-one)

• Product Name: 4-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butan-2-one
• CAS No: 2229480-29-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6194703
• PubChem ID: 165740908
• Update Time: 2025-06-11

4-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butan-2-one
• EN300-1998494
• 2229480-29-7
• 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-one

• Inchi： 1S/C12H14N2O/c1-9(15)5-6-10-8-14(2)12-11(10)4-3-7-13-12/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： BTGYJVCPBPKBSW-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butan-2-one

Professional Introduction to Compound with CAS No. 2229480-29-7 and Product Name: 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-one

The compound with the CAS number 2229480-29-7 and the product name 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a 1-methyl-1H-pyrrolo[2,3-b]pyridine moiety in its framework suggests a high degree of structural complexity, which may contribute to unique pharmacological properties. This introduction aims to provide a comprehensive overview of the compound's structure, synthesis, and emerging applications in contemporary research.

The molecular structure of 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-one is a testament to the ingenuity of modern organic synthesis. The core of the molecule consists of a fused pyrrole and pyridine ring system, which is further functionalized by a butanone side chain at the 4-position. This arrangement creates a multifaceted scaffold that can interact with biological targets in diverse ways. The 1-methyl substitution on the pyrrole ring enhances the compound's lipophilicity, potentially improving its solubility and bioavailability—crucial factors in drug design. Additionally, the butanone group introduces a polar moiety that can engage in hydrogen bonding interactions, further modulating the compound's pharmacokinetic profile.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active molecules. The pyrrolo[2,3-b]pyridine scaffold is particularly noteworthy, as it is found in several natural products and drug candidates known for their antimicrobial, antiviral, and anticancer properties. Researchers have been exploring derivatives of this scaffold to identify novel therapeutic agents with improved efficacy and reduced toxicity. The compound under discussion (4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-one) is part of this ongoing effort to expand the chemical space of heterocyclic drugs. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity.

The synthesis of 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-one typically begins with the preparation of the pyrrolo[2,3-b]pyridine core through cyclization reactions. Subsequent functionalization at the 3-position with a butanone side chain introduces the key pharmacophore responsible for much of the compound's biological activity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently. These methods not only streamline the synthetic pathway but also allow for greater flexibility in modifying the compound's structure for optimization purposes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The bipyridine-like structure embedded within its framework suggests interactions with metal ions or enzymes that are implicated in various diseases. Preliminary studies have indicated that derivatives of this class exhibit inhibitory activity against certain kinases and other enzymes relevant to cancer therapy. The methyl group on the pyrrole ring may serve as an important recognition element for biological targets, influencing both binding affinity and selectivity. As such, this compound represents an attractive starting point for developing targeted therapies.

The pharmacological evaluation of 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-one has been conducted using both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions between this compound and several protein targets, including those involved in signal transduction pathways critical for disease progression. In vitro assays have further corroborated these predictions by demonstrating inhibitory effects on relevant enzymes at nanomolar concentrations. These findings underscore the compound's promise as a pharmacological tool for investigating disease mechanisms and developing novel treatments.

Advances in medicinal chemistry have enabled researchers to leverage computational tools for designing molecules with enhanced therapeutic potential. The integration of machine learning algorithms has accelerated the process of identifying promising candidates from large chemical libraries. By analyzing structural features such as those present in 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-one, these algorithms can predict biological activity with remarkable accuracy. This approach has not only shortened drug discovery timelines but also allowed for more rational design iterations based on empirical data.

The future directions for research on this compound are multifaceted. Further structural optimization will be essential to enhance its potency while minimizing off-target effects. Additionally, exploring its mechanism of action will provide insights into how it interacts with biological systems at a molecular level. Preclinical studies are necessary to assess its safety profile and pharmacokinetic properties before considering clinical trials in humans. Collaborations between synthetic chemists and biologists will be instrumental in translating laboratory findings into tangible therapeutic benefits.

The broader significance of compounds like 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butan-2-one lies in their contribution to expanding our understanding of heterocyclic chemistry and its applications in medicine. As research continues to uncover new biological roles for these molecules, their importance as scaffolds for drug development will only grow. The chemical community remains committed to exploring innovative approaches to harnessing nature-inspired structures for addressing unmet medical needs.